Cas no 872613-19-9 (3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide)

• Product Name: 3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• CAS No: 872613-19-9
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5919526
• PubChem ID: 7205170
• Update Time: 2025-07-14

3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[(cyclopentylcarbonyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-
• 3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• F1883-1532
• 3-(cyclopentanecarboxamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide
• 3-(cyclopentanecarbonylamino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• 872613-19-9
• AB00677408-01
• AKOS024617445

• Inchi： 1S/C23H22N2O5/c26-22(14-5-1-2-6-14)25-20-16-7-3-4-8-17(16)30-21(20)23(27)24-15-9-10-18-19(13-15)29-12-11-28-18/h3-4,7-10,13-14H,1-2,5-6,11-12H2,(H,24,27)(H,25,26)
• InChI Key： COZPVKYVKRMREA-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2CCCC2)=O)=C1C(NC1=CC=C2OCCOC2=C1)=O

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 568.1±50.0 °C(Predicted)
• pka: 11.12±0.20(Predicted)

Additional information on 3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide (CAS: 872613-19-9)

The compound 3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide (CAS: 872613-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and benzodioxin structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary data suggest that 3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide exhibits high affinity for certain protein kinases, which play a crucial role in cellular signaling pathways. This binding affinity has been validated through in vitro assays and molecular docking studies, highlighting the compound's potential as a kinase inhibitor. Researchers are particularly interested in its application in oncology, where dysregulated kinase activity is a hallmark of many cancers.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic profile. Studies have demonstrated favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. These properties make it a viable candidate for further development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects, which are currently under investigation using advanced computational and experimental approaches.

Another noteworthy aspect of this research is the synthesis and structural modification of 3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide. Recent publications have detailed innovative synthetic routes that improve yield and purity, facilitating large-scale production for clinical trials. Furthermore, structural analogs have been designed to enhance potency and selectivity, with some derivatives showing improved therapeutic indices in animal models.

The therapeutic potential of this compound extends beyond oncology. Emerging evidence suggests its applicability in inflammatory and neurodegenerative diseases, where modulation of kinase activity could offer novel treatment strategies. For instance, preclinical studies in models of Alzheimer's disease have shown that the compound can reduce neuroinflammation and improve cognitive function, although further validation is required.

In conclusion, 3-cyclopentaneamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide (CAS: 872613-19-9) represents a promising scaffold for drug development. Its multifaceted biological activity, combined with ongoing efforts to optimize its properties, positions it as a valuable candidate for future therapeutic applications. Continued research is essential to fully unlock its potential and address remaining challenges in its development.